Cas no 122431-41-8 (1H-Pyrazol-5-ol, 1-(1,1-dimethylethyl)-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazol-5-ol, 1-(1,1-dimethylethyl)-3-(trifluoromethyl)-
• CAS No: 122431-41-8
• MF: C₈H₁₁F₃N₂O
• MW: 208.180952310562
• CID: 1214060
• PubChem ID: 10013270
• Update Time: 2025-04-20

1H-Pyrazol-5-ol, 1-(1,1-dimethylethyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol, 1-(1,1-dimethylethyl)-3-(trifluoromethyl)-
• 2-tert-butyl-5-(trifluoromethyl)-1H-pyrazol-3-one
• AKOS015363509
• 1-tert-butyl-5-hydroxy-3-trifluoromethyl-1H-pyrazole
• 1-tert-butyl-3-trifluoromethyl-1H-pyrazol-5-ol
• UYGXIUVQGMFJNI-UHFFFAOYSA-N
• 122431-41-8
• SCHEMBL940746
• DTXSID70434156
• 1-(tert-Butyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol

• Inchi： 1S/C8H11F3N2O/c1-7(2,3)13-6(14)4-5(12-13)8(9,10)11/h4,12H,1-3H3
• InChI Key： UYGXIUVQGMFJNI-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N(C(C)(C)C)N1)=O)(F)F

Computed Properties

• Exact Mass: 208.08234746g/mol
• Monoisotopic Mass: 208.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų